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Compound of Interest |

Compound Name: Chlorthal-monomethyl!
CAS No.: 887-54-7
Cat. No.: B139690
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Chlorthal-monomethyl is a primary degradation product of the herbicide chlorthal-dimethyl. As
with any laboratory chemical, particularly those with a chlorinated organic structure,
understanding and implementing proper waste management procedures is not just a matter of
best practice, but a legal and ethical necessity. This guide is designed to provide clear,
actionable steps to manage chlorthal-monomethyl waste, from identification to final disposal.

Waste Identification and Characterization

The first and most critical step in proper chemical disposal is the accurate identification and
characterization of the waste. Chlorthal-monomethyl waste may be generated in several
forms:

e Pure, unused, or expired chlorthal-monomethyl: This is the most straightforward form of
the waste.

o Contaminated materials: This includes personal protective equipment (PPE), absorbent
materials from spill cleanups, and contaminated labware (e.g., glassware, pipette tips).
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e Solutions containing chlorthal-monomethyl: These may be aqueous or solvent-based
solutions from experimental procedures.

Under the Resource Conservation and Recovery Act (RCRA), a chemical waste is considered
hazardous if it is specifically listed or if it exhibits one of four characteristics: ignitability,
corrosivity, reactivity, or toxicity.[1] While chlorthal-monomethyl is not a specifically listed
hazardous waste, a hazardous waste determination must be conducted. Given its chemical
structure as a chlorinated organic acid, it is prudent to handle it as a potentially hazardous
waste.

A Safety Data Sheet (SDS) for a solution of chlorthal-monomethyl in acetonitrile classifies it
with the following hazards:

Flammable liquids (Category 2)

Acute toxicity, Oral (Category 4)

Acute toxicity, Inhalation (Category 4)

Acute toxicity, Dermal (Category 4)

Eye irritation (Category 2)

An SDS for pure chlorthal-monomethyl also indicates it causes skin and eye irritation and
may cause an allergic skin reaction.

Personal Protective Equipment (PPE)

Prior to handling any chlorthal-monomethyl waste, it is imperative to don the appropriate
Personal Protective Equipment (PPE) to minimize exposure risk.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b139690/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-chlorthal-monomethyl
https://swfrec.ifas.ufl.edu/docs/pdf/weed-science/Disposal_decontamination_herbcide_waste.pdf
https://www.benchchem.com/product/b139690/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-chlorthal-monomethyl
https://www.benchchem.com/product/b139690/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-chlorthal-monomethyl
https://www.benchchem.com/product/b139690/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-chlorthal-monomethyl
https://www.benchchem.com/product/b139690/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-chlorthal-monomethyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139690?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

= f i id
BE“GH > etycﬁfke,b\lx‘/?i;cz:l:i]ligtly S Itjrilcineg

PPE Item Specification Rationale
Chemical-resistant gloves To prevent dermal contact and
Gloves - ;
(e.g., Nitrile) absorption.

o To protect eyes from splashes
) Safety glasses with side o )
Eye Protection of liquid waste or airborne

shields or goggles ) )
particles of solid waste.

To protect skin and clothing

Lab Coat Standard laboratory coat o
from contamination.

Use in a well-ventilated area. A
) ) respirator may be necessary To prevent inhalation of dust or
Respiratory Protection ]
for large spills or when vapors.

generating aerosols.

Disposal Procedures

The guiding principle for the disposal of chlorthal-monomethyl is to never dispose of it down
the drain or in regular solid waste.[2][3] All waste must be collected, properly labeled, and
disposed of through a licensed hazardous waste contractor.

Step-by-Step Disposal Protocol:

o Segregation: Keep chlorthal-monomethyl waste separate from other waste streams to
avoid incompatible chemical reactions.[4] Specifically, keep it segregated from strong

oxidizing agents, acids, and bases.
o Containerization:

o Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The container
should be compatible with the chemical properties of chlorthal-monomethyl.

o The label should include:
= The words "Hazardous Waste"

» The full chemical name: "Chlorthal-monomethyl"
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» The specific hazards (e.g., "Toxic," "Irritant")

» The accumulation start date

e Collection of Solid Waste:

o Carefully place all solid waste, including contaminated PPE and spill cleanup materials,
into the designated hazardous waste container.

o Avoid generating dust when handling solid forms of the chemical.
e Collection of Liquid Waste:

o Pour liquid waste containing chlorthal-monomethyl into a designated liquid hazardous
waste container.

o Do not overfill the container; leave adequate headspace for expansion.
e Storage:

o Store the hazardous waste container in a designated satellite accumulation area that is
secure and away from general laboratory traffic.

o Ensure the storage area is cool, dry, and well-ventilated.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup and disposal.

o High-temperature incineration in a facility equipped with scrubbers to neutralize acidic
gases like hydrogen chloride is a recommended disposal method for chlorinated organic
compounds.[5]

Emergency Procedures: Spill Cleanup

In the event of a chlorthal-monomethyl spill, immediate and appropriate action is necessary
to mitigate exposure and environmental contamination.
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Spill Cleanup Protocol:

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate
area of the spill. Restrict access to the area.

Don PPE: Before attempting any cleanup, don the appropriate PPE as outlined in Section 2.
Containment:

o For liquid spills, use an inert absorbent material such as vermiculite, sand, or commercial
sorbent pads to contain the spill.

o For solid spills, gently cover the material to prevent it from becoming airborne.
Cleanup:

o Carefully sweep or scoop the absorbed material or solid spill into a designated hazardous
waste container.

o Avoid creating dust.

Decontamination:

o Decontaminate the spill area using a detergent and water solution.
o Collect the decontamination solution as hazardous waste.
Disposal:

o Label the container with all waste from the spill cleanup as "Hazardous Waste" and
include "Chlorthal-monomethyl spill debris" on the label.

o Arrange for disposal through your institution's EHS department or a licensed contractor.

Logical Flow for Chlorthal-monomethyl Waste
Management
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Waste Generation

Chlorthal-monomethyl Waste Generated
(Solid, Liquid, Contaminated Materials)
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Caption: Decision workflow for the safe disposal of chlorthal-monomethyl waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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